3-fluoro-N,N-dimethyl-5-nitroaniline

• Molecular Formula: C8H9FN2O2
• Molecular Weight: 184.17 g/mol
• IUPAC Name: 3-fluoro-N,N-dimethyl-5-nitroaniline
• InChI: InChI=1S/C8H9FN2O2/c1-10(2)7-3-6(9)4-8(5-7)11(12)13/h3-5H,1-2H3
• InChI Key: STZULUJTNUENBF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC(=C1)F)[N+](=O)[O-]

Description

3-Fluoro-N,N-dimethyl-5-nitroaniline is an aromatic compound characterized by the presence of a nitro group (-NO2), a fluoro group (-F), and two methyl groups (-CH3) attached to the nitrogen atom. This compound is part of the broader class of nitroanilines, which are known for their diverse applications in various fields, including organic synthesis, pharmaceuticals, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-N,N-dimethyl-5-nitroaniline typically involves a multi-step process:

Amination: The nitro group is then reduced to an amine group using reducing agents like iron powder and hydrochloric acid.

Methylation: Finally, the amine group is methylated using methyl iodide in the presence of a base like potassium carbonate to yield the desired compound

Industrial Production Methods

In an industrial setting, the production of this compound follows similar steps but on a larger scale. The process involves:

Continuous Flow Nitration: Utilizing continuous flow reactors to ensure efficient and controlled nitration.

Catalytic Hydrogenation: Employing catalytic hydrogenation for the reduction of the nitro group to an amine group.

Automated Methylation: Using automated systems for the methylation step to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-N,N-dimethyl-5-nitroaniline undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Electrophilic Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation, nitration, and sulfonation.

Nucleophilic Substitution: The fluoro group can be replaced by nucleophiles like hydroxide ions or amines

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Electrophilic Substitution: Halogens (Cl2, Br2), nitric acid (HNO3), sulfuric acid (H2SO4).

Nucleophilic Substitution: Sodium hydroxide (NaOH), ammonia (NH3).

Major Products

Reduction: 3-fluoro-N,N-dimethyl-5-aminoaniline.

Electrophilic Substitution: Various halogenated, nitrated, or sulfonated derivatives.

Nucleophilic Substitution: Substituted anilines with different nucleophiles.

Scientific Research Applications

3-Fluoro-N,N-dimethyl-5-nitroaniline has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: Investigated for its potential use in the development of new drugs due to its unique chemical properties.

Materials Science: Employed in the production of dyes, pigments, and other materials with specific electronic properties

Mechanism of Action

The mechanism of action of 3-fluoro-N,N-dimethyl-5-nitroaniline involves its interaction with various molecular targets:

Nitro Group Reduction: The nitro group can be reduced to an amine group, which can then participate in further chemical reactions.

Electrophilic and Nucleophilic Interactions: The compound can undergo electrophilic and nucleophilic reactions due to the presence of the nitro and fluoro groups, respectively

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-N,N-dimethyl-3-nitroaniline
• 2-Fluoro-N,N-dimethyl-5-nitroaniline
• N,N-Dimethyl-3-nitroaniline

Uniqueness

3-Fluoro-N,N-dimethyl-5-nitroaniline is unique due to the specific positioning of the fluoro and nitro groups on the aromatic ring, which influences its reactivity and applications. Compared to its analogs, this compound exhibits distinct electronic properties and reactivity patterns .